Cas no 888721-65-1 (1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid)

1-(4-Fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid is a fluorinated pyridine derivative with a carboxylic acid functional group, offering versatile reactivity for synthetic applications. Its structural features, including the 4-fluorophenyl and 6-methyl substituents, enhance its potential as a building block in pharmaceutical and agrochemical intermediates. The compound's oxo-pyridine core provides a stable scaffold for further functionalization, while the carboxylic acid group enables conjugation or salt formation. Its well-defined molecular architecture ensures consistent performance in heterocyclic chemistry, making it valuable for research in medicinal chemistry and material science. The fluorine substituent may contribute to improved metabolic stability in bioactive molecules. This compound is typically characterized by high purity and reliable synthetic reproducibility.
1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid structure
888721-65-1 structure
Product Name:1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid
CAS No:888721-65-1
MF:C13H10FNO3
MW:247.221807003021
MDL:MFCD12546365
CID:1933520
PubChem ID:21081529
Update Time:2025-06-30

1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(4-fluorophenyl)-6-methyl-2-oxopyridine-3-carboxylic acid
    • 1-(4-fluorophenyl)-6-Methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid
    • 1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid
    • 1-(4-Fluorophenyl)-1,2-dihydro-6-methyl-2-oxo-3-pyridinecarboxylic acid (ACI)
    • SY125728
    • 888721-65-1
    • DTXSID40610607
    • AKOS022350834
    • 1-(4-fluorophenyl)-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylicacid
    • BTPCWSQBSXUYHV-UHFFFAOYSA-N
    • CS-B1047
    • PB43743
    • MFCD12546365
    • DS-19514
    • C13H10FNO3
    • C76984
    • SCHEMBL679510
    • DB-110937
    • MDL: MFCD12546365
    • Inchi: 1S/C13H10FNO3/c1-8-2-7-11(13(17)18)12(16)15(8)10-5-3-9(14)4-6-10/h2-7H,1H3,(H,17,18)
    • InChI Key: BTPCWSQBSXUYHV-UHFFFAOYSA-N
    • SMILES: O=C(C1C(=O)N(C2C=CC(F)=CC=2)C(C)=CC=1)O

Computed Properties

  • Exact Mass: 247.06447134g/mol
  • Monoisotopic Mass: 247.06447134g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 434
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 57.6Ų

1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid Security Information

1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM255591-1g
1-(4-Fluorophenyl)-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid
888721-65-1 95+%
1g
$608 2021-08-04
Chemenu
CM255591-250mg
1-(4-Fluorophenyl)-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid
888721-65-1 95+%
250mg
$73 2022-05-27
Chemenu
CM255591-1g
1-(4-Fluorophenyl)-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid
888721-65-1 95+%
1g
$181 2022-05-27
Chemenu
CM255591-5g
1-(4-Fluorophenyl)-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid
888721-65-1 95+%
5g
$647 2022-05-27
Chemenu
CM255591-10g
1-(4-Fluorophenyl)-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid
888721-65-1 95+%
10g
$1098 2022-05-27
abcr
AB528653-250 mg
1-(4-Fluorophenyl)-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid; .
888721-65-1
250MG
€175.30 2022-07-29
abcr
AB528653-1 g
1-(4-Fluorophenyl)-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid; .
888721-65-1
1g
€314.00 2022-07-29
abcr
AB528653-5 g
1-(4-Fluorophenyl)-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid; .
888721-65-1
5g
€949.10 2022-07-29
TRC
F792160-10mg
1-(4-Fluorophenyl)-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic Acid
888721-65-1
10mg
$ 50.00 2022-06-04
TRC
F792160-50mg
1-(4-Fluorophenyl)-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic Acid
888721-65-1
50mg
$ 185.00 2022-06-04

1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Water ;  16 h, 100 °C
Reference
Route Design and Development of a MET Kinase Inhibitor: A Copper-Catalyzed Preparation of an N1-Methylindazole
Kallman, Neil J.; Liu, Chin; Yates, Matthew H.; Linder, Ryan J.; Ruble, J. Craig; et al, Organic Process Research & Development, 2014, 18(4), 501-510

1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid Raw materials

1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid Preparation Products

Additional information on 1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid

Recent Advances in the Study of 1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid (CAS: 888721-65-1)

1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid (CAS: 888721-65-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound has been investigated for its role in modulating specific biological pathways, particularly those involving inflammation and oncology. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. This suggests its potential utility in the development of next-generation anti-inflammatory drugs with improved selectivity and reduced side effects.

In addition to its anti-inflammatory properties, recent research has explored the compound's anticancer potential. A preclinical study conducted by researchers at the National Cancer Institute (NCI) revealed that certain analogs of 1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid demonstrate promising activity against various cancer cell lines, including breast and lung cancer. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is frequently dysregulated in cancer.

The synthesis of 1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid has also been a focus of recent investigations. A 2024 paper in Organic Process Research & Development described an optimized synthetic route that improves yield and scalability while reducing environmental impact. The new method employs green chemistry principles, such as the use of catalytic reagents and solvent-free conditions, making it more suitable for industrial-scale production.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid. Issues such as pharmacokinetic properties, bioavailability, and potential toxicity need to be addressed through further research. Ongoing studies are exploring structural modifications to enhance these characteristics while maintaining the compound's biological activity.

In conclusion, 1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid (CAS: 888721-65-1) represents a versatile scaffold with significant potential in drug discovery. Its dual role in inflammation and oncology, coupled with advances in synthetic methodologies, positions it as a valuable candidate for future therapeutic development. Continued research in this area is expected to yield novel compounds with improved efficacy and safety profiles, addressing unmet medical needs in various disease areas.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd